![molecular formula C5H5BrN2S B1519486 2-Bromo-5-cyclopropyl-1,3,4-thiadiazole CAS No. 914206-51-2](/img/structure/B1519486.png)
2-Bromo-5-cyclopropyl-1,3,4-thiadiazole
Overview
Description
“2-Bromo-5-cyclopropyl-1,3,4-thiadiazole” is an organic compound with the CAS Number: 914206-51-2 . It has a molecular weight of 205.08 and is typically in the form of an oil .
Synthesis Analysis
The synthesis of “2-Bromo-5-cyclopropyl-1,3,4-thiadiazole” and similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Molecular Structure Analysis
The molecular structure of “2-Bromo-5-cyclopropyl-1,3,4-thiadiazole” is represented by the InChI Code: 1S/C5H5BrN2S/c6-5-8-7-4(9-5)3-1-2-3/h3H,1-2H2 .Chemical Reactions Analysis
Thiadiazoles, the class of compounds to which “2-Bromo-5-cyclopropyl-1,3,4-thiadiazole” belongs, demonstrate various unique chemical properties, contributing to their utility in diverse applications. They readily form derivatives with different functional groups, which allows them to serve as building blocks in the creation of complex organic molecules .Physical And Chemical Properties Analysis
“2-Bromo-5-cyclopropyl-1,3,4-thiadiazole” is typically in the form of an oil . The physical properties of thiadiazoles largely depend on their specific isomeric form and any substituents they may carry .Scientific Research Applications
Anticancer Activity
2-Bromo-5-cyclopropyl-1,3,4-thiadiazole: derivatives have been studied for their potential as anticancer agents. The thiadiazole ring is a bioisostere of pyrimidine, which is part of three nucleic bases, allowing these derivatives to disrupt DNA replication processes. This disruption can inhibit the replication of cancer cells, making it a promising avenue for anticancer drug development .
Antimicrobial and Antifungal Properties
Thiadiazole derivatives exhibit significant antimicrobial and antifungal activities. These properties make them valuable in the development of new treatments for bacterial and fungal infections. The structural modification of known derivatives with documented activity is a common method for discovering new compounds with enhanced efficacy .
Antituberculosis Activity
The fight against tuberculosis (TB) has led researchers to explore thiadiazole derivatives as potential antituberculosis agents. Their ability to interfere with bacterial cell replication makes them suitable candidates for TB drug development .
Antiviral Applications
The structural similarity of thiadiazole to nucleic bases also lends these compounds antiviral capabilities. They can potentially inhibit viral replication by interfering with nucleic acid synthesis, offering a pathway for the creation of new antiviral drugs .
Carbonic Anhydrase Inhibition
2-Bromo-5-cyclopropyl-1,3,4-thiadiazole: has been researched for its role as a carbonic anhydrase inhibitor. This activity is crucial in the treatment of conditions like glaucoma, epilepsy, and mountain sickness, as well as in managing fluid retention .
Anti-inflammatory and Analgesic Effects
These derivatives have shown potential in treating inflammation and pain. By modulating the body’s inflammatory response, they can be used to develop new anti-inflammatory and analgesic medications .
Mechanism of Action
Target of Action
It’s worth noting that thiadiazole derivatives have been found to interact with a variety of biological targets, including enzymes and receptors
Mode of Action
Thiadiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes . More research is needed to elucidate the specific interactions and changes caused by this compound.
Biochemical Pathways
Thiadiazole derivatives have been found to affect a variety of biochemical pathways, often leading to downstream effects such as changes in cellular processes
Result of Action
Thiadiazole derivatives have been found to have a variety of biological activities, suggesting that they may have diverse molecular and cellular effects
Safety and Hazards
Future Directions
Thiadiazoles, including “2-Bromo-5-cyclopropyl-1,3,4-thiadiazole”, have a variety of applications in different scientific fields due to their versatile properties. They have been found to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties . Therefore, they hold promise for future research and development in these areas.
properties
IUPAC Name |
2-bromo-5-cyclopropyl-1,3,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2S/c6-5-8-7-4(9-5)3-1-2-3/h3H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOJLUEJDUYUPCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(S2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-cyclopropyl-1,3,4-thiadiazole | |
CAS RN |
914206-51-2 | |
Record name | 2-bromo-5-cyclopropyl-1,3,4-thiadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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